Cas no 726185-21-3 (Benzene, 1,3-dibromo-5-(bromomethyl)-2-methyl-)

• Product Name: Benzene, 1,3-dibromo-5-(bromomethyl)-2-methyl-
• CAS No: 726185-21-3
• MF: C₈H₇Br₃
• MW: 342.853180170059
• CID: 3166668
• PubChem ID: 85981274
• Update Time: 2025-07-16

Benzene, 1,3-dibromo-5-(bromomethyl)-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,3-dibromo-5-(bromomethyl)-2-methyl-
• 726185-21-3
• 1,3-Dibromo-5-(bromomethyl)-2-methylbenzene

• Inchi： 1S/C8H7Br3/c1-5-7(10)2-6(4-9)3-8(5)11/h2-3H,4H2,1H3
• InChI Key： OIKAOISZIMJZSZ-UHFFFAOYSA-N
• SMILES： C1(Br)=CC(CBr)=CC(Br)=C1C

Computed Properties

• Exact Mass: 341.80774Da
• Monoisotopic Mass: 339.80979Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 0Ų

Additional information on Benzene, 1,3-dibromo-5-(bromomethyl)-2-methyl-

Benzene, 1,3-dibromo-5-(bromomethyl)-2-methyl- (CAS No. 726185-21-3): A Comprehensive Overview

The compound Benzene, 1,3-dibromo-5-(bromomethyl)-2-methyl- (CAS No. 726185-21-3) is a highly versatile intermediate in organic synthesis, particularly in the pharmaceutical and agrochemical industries. Its unique structure, featuring multiple bromine substituents and a methyl group, makes it a valuable building block for the development of more complex molecules. This article provides an in-depth exploration of this compound, highlighting its chemical properties, synthesis methods, and recent applications in research and industry.

Chemical Structure and Properties

The molecular formula of Benzene, 1,3-dibromo-5-(bromomethyl)-2-methyl- is C₈H₆B₃Cl₂, and its chemical structure consists of a benzene ring substituted with bromine atoms at the 1, 3, and 5 positions, along with a bromomethyl group at the 5 position and a methyl group at the 2 position. This arrangement imparts distinct reactivity patterns that make it useful in various synthetic transformations.

The compound exhibits moderate solubility in organic solvents such as dichloromethane and tetrahydrofuran (THF), which facilitates its use in solution-phase reactions. Its high reactivity towards nucleophiles and electrophiles makes it a preferred choice for cross-coupling reactions, including Suzuki-Miyaura and Buchwald-Hartwig couplings.

Synthesis Methods

The synthesis of Benzene, 1,3-dibromo-5-(bromomethyl)-2-methyl- typically involves a multi-step process starting from commercially available benzene derivatives. One common approach involves the bromination of toluene followed by selective functionalization to introduce the bromomethyl group. For instance, bromination can be achieved using bromine or N-bromosuccinimide (NBS) in the presence of a radical initiator such as azobisisobutyronitrile (AIBN).

In a typical procedure, toluene is first brominated at the ortho positions to yield ortho-bromotoluene. Subsequent bromination at the para position followed by methylation using dimethyl sulfate or methyl iodide produces the desired intermediate. The final step involves the introduction of a bromomethyl group via reaction with sodium hypobromite or another suitable brominating agent.

Applications in Pharmaceutical Research

The utility of Benzene, 1,3-dibromo-5-(bromomethyl)-2-methyl- is particularly evident in pharmaceutical research, where it serves as a key intermediate in the synthesis of active pharmaceutical ingredients (APIs). Its structural features allow for easy modification through various chemical reactions, enabling the creation of diverse pharmacophores.

Recent studies have demonstrated its application in the development of kinase inhibitors. Kinases are enzymes involved in many signaling pathways and are often targeted by drugs to treat cancers and inflammatory diseases. By functionalizing the bromine atoms with appropriate groups, researchers can generate novel inhibitors that exhibit high selectivity and potency.

Agrochemical Applications

Beyond pharmaceuticals, this compound finds significant use in agrochemicals. Its ability to undergo cross-coupling reactions makes it an excellent precursor for synthesizing herbicides and pesticides. For example, it can be used to create new derivatives that target specific enzymes involved in plant growth regulation.

A notable application is its use in synthesizing benzimidazole derivatives, which are known for their herbicidal properties. By incorporating the bromomethyl group into these structures, researchers can enhance their biological activity and environmental stability.

Recent Research Developments

The field of organometallic chemistry has seen significant advancements due to compounds like Benzene, 1,3-dibromo-5-(bromomethyl)-2-methyl-. Recent research has focused on developing new catalytic systems that facilitate efficient transformations using this intermediate. For instance, palladium-catalyzed cross-coupling reactions have been optimized for higher yields and selectivity when employing this compound.

In addition to palladium catalysts, recent studies have explored the use of nickel complexes for similar transformations. These nickel-based catalysts offer advantages such as lower cost and reduced environmental impact compared to traditional palladium systems. Such innovations are crucial for sustainable chemical synthesis.

Future Prospects

The future applications of Benzene, 1,3-dibromo-5-(bromomethyl)-2-methyl- are vast and promising. As research continues to uncover new synthetic methodologies and applications, its role in drug discovery and material science is expected to grow further. The development of greener synthetic routes will also enhance its appeal as an industrial intermediate.

In conclusion, this compound represents a cornerstone in modern organic synthesis due to its unique structural features and reactivity patterns. Its versatility makes it indispensable in both academic research and industrial applications across multiple sectors.